3,3’-Diaminodipropylamine

• CAS No.: 56-18-8
• Product Name: 3,3’-Diaminodipropylamine
• Molecular Formula: C6H17N3
• Molecular Weight: 131.22 g/mol
• IUPAC Name: N'-(3-aminopropyl)propane-1,3-diamine
• Standard InChI: InChI=1S/C6H17N3/c7-3-1-5-9-6-2-4-8/h9H,1-8H2
• Standard InChIKey: OTBHHUPVCYLGQO-UHFFFAOYSA-N
• SMILES: C(CN)CNCCCN
• Canonical SMILES: C(CN)CNCCCN
• Boiling Point: 465.1 °F at 760 mm Hg (NTP, 1992)
• Density: 0.9307 at 68 °F (NTP, 1992)
• Flash Point: 175 °F (NTP, 1992)
• Melting Point: 5.9 °F (NTP, 1992); -14.0 °C; -14°C
• Physical Description: 3,3'-iminodipropylamine appears as a colorless liquid. Less dense than water. Flash point of 170°F. Very irritating to skin and eyes, and may be toxic by ingestion. Used to make soaps, dyes, and pharmaceuticals.; Liquid
• Description: 3,3'-iminodipropylamine appears as a colorless liquid. Less dense than water. Flash point of 170°F. Very irritating to skin and eyes, and may be toxic by ingestion. Used to make soaps, dyes, and pharmaceuticals.; Bis(3-aminopropyl)amine is a polyazaalkane. It is a conjugate base of a bis(3-azaniumylpropyl)azanium.; Norspermidine, also known as caldine or dipropylentriamin, belongs to the class of organic compounds known as dialkylamines. These are organic compounds containing a dialkylamine group, characterized by two alkyl groups bonded to the amino nitrogen. Norspermidine exists as a liquid, soluble (in water), and a very strong basic compound (based on its pKa). Norspermidine can be converted into dihydromotuporamine C and carboxynorspermidine.
• Solubility: Soluble (>=10 mg/ml) (NTP, 1992)
• Synonyms: N-(3-Aminopropyl)-1,3-propanediamine; 1,5,9-Triazanonane; NSC 7773; 1,7-Diamino-4-azaheptane; 3,3’-Iminobis-1-propanamine; 3,3’-Iminobis(propylamine); 3,3’-Iminodi(propylamine); 4-Aza-1,7-diaminoheptane; 4-Azaheptamethylenediamine; 4-Azaheptane-1,7-d
• Vapor Density: 4.52 (NTP, 1992) (Relative to Air)
• PubChem Compound: 5942
• Last Modified: Nov 11 2021